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Compound of Interest

Compound Name: Iodocholine iodide

Cat. No.: B3041369 Get Quote

Application Notes and Protocols for Iodocholine
Iodide
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the handling, storage, and key

applications of Iodocholine iodide. The following protocols are intended as a guide and should

be adapted to specific experimental requirements.

Product Information and Specifications
Iodocholine iodide is a non-radioactive iodide salt of choline, a quaternary ammonium salt. It

serves as a stable precursor and a "cold" standard for the radiolabeled Carbon-11 Choline

used in Positron Emission Tomography (PET) imaging. Additionally, it functions as a non-toxic,

metabolizable catalyst in the free radical polymerization of functional polymers.

Chemical Properties:
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Property Value

Molecular Formula C5H14INO

Molecular Weight 231.08 g/mol

Appearance White to off-white solid powder[1]

Melting Point 263.00 - 264.00 °C[1]

Solubility
Soluble in water (50 mg/mL) and DMSO (100

mg/mL); requires sonication for dissolution.

Safety, Handling, and Storage
Proper handling and storage of Iodocholine iodide are crucial to ensure its stability and to

mitigate potential hazards.

Safety Precautions and Personal Protective Equipment
(PPE)
Handle Iodocholine iodide in accordance with good industrial hygiene and safety practices.[1]

Engineering Controls: Ensure adequate ventilation in the handling area. Use of a chemical

fume hood is recommended to avoid dust formation and inhalation.[1][2]

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.

Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure.

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically needed. If dust is generated, a particle filter respirator is

recommended.

First Aid Measures
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.

Inhalation: Move to fresh air. If symptoms occur, seek medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical

attention if you feel unwell.

Storage Conditions
Store Iodocholine iodide in a tightly closed container in a dry, cool, and well-ventilated place.

It is important to protect the compound from moisture and light.

Storage Temperature and Stability:

Condition Duration

Stock Solution at -80°C 6 months

Stock Solution at -20°C 1 month

Note: For aqueous stock solutions, it is recommended to filter and sterilize with a 0.22 μm filter

before use.

Incompatibilities
Avoid contact with strong oxidizing agents.

Experimental Protocols and Applications
Iodocholine iodide has two primary applications in research and development: as a standard

in PET imaging and as a catalyst in polymerization.

Application 1: Standard for [¹¹C]-Choline PET Imaging
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Iodocholine iodide serves as a non-radioactive reference standard for the synthesis and

quality control of [¹¹C]-Choline, a radiotracer used in PET imaging to monitor various cancers.

Objective: To provide a generalized protocol for the use of Iodocholine iodide as a reference

standard in the preparation of [¹¹C]-Choline for PET imaging.

Materials:

Iodocholine iodide

[¹¹C]-methyl iodide

Appropriate solvents (e.g., DMSO, water)

HPLC system with a radioactivity detector

Other reagents and equipment for radiolabeling synthesis

Generalized Protocol:

Standard Preparation: Prepare a stock solution of Iodocholine iodide of known

concentration in a suitable solvent (e.g., 1 mg/mL in water).

Radiolabeling Synthesis: Synthesize [¹¹C]-Choline by reacting [¹¹C]-methyl iodide with a

suitable precursor.

HPLC Analysis:

Inject the prepared Iodocholine iodide standard into the HPLC system to determine its

retention time.

Inject the synthesized [¹¹C]-Choline product into the HPLC system.

Compare the retention time of the radioactive peak with that of the Iodocholine iodide
standard to confirm the identity of the [¹¹C]-Choline.

Quantification: Use the peak area from the Iodocholine iodide standard of known

concentration to calculate the specific activity of the [¹¹C]-Choline product.
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Application 2: Catalyst for Free Radical Polymerization
Iodocholine iodide can act as a "green," metabolizable catalyst for the living radical

polymerization of functional polymers.

Objective: To provide a generalized protocol for the use of Iodocholine iodide as a catalyst in

a free radical polymerization reaction.

Materials:

Iodocholine iodide

Monomer (e.g., functional acrylates)

Initiator

Appropriate solvent

Reaction vessel

Nitrogen or Argon source for inert atmosphere

Generalized Protocol:

Reaction Setup: In a reaction vessel, dissolve the monomer and Iodocholine iodide in the

chosen solvent.

Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., nitrogen or argon) to

remove oxygen, which can inhibit radical polymerization.

Initiation: Add the initiator to the reaction mixture. The polymerization can be initiated by

thermal or photochemical methods, depending on the initiator used.

Polymerization: Allow the reaction to proceed for the desired time at the appropriate

temperature. Monitor the progress of the polymerization by techniques such as NMR or

GPC.
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Termination and Purification: Once the desired conversion is reached, terminate the reaction.

The resulting polymer can be purified by precipitation, extraction, or filtration to remove

residual monomer, solvent, and catalyst.

Visualized Workflow
The following diagram illustrates the general workflow for handling and storing Iodocholine
iodide.
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Workflow for Handling and Storing Iodocholine Iodide

Receiving and Initial Storage

Handling and Preparation

Solution Storage

Waste Disposal

Receive Iodocholine Iodide

Log in Inventory

Store in Tightly Sealed Container
in a Cool, Dry, Well-Ventilated Area

Don PPE:
- Safety Goggles

- Gloves
- Lab Coat

Work in a Fume Hood

Weigh Required Amount

Dissolve in Appropriate Solvent
(e.g., Water, DMSO) with Sonication

Dispose of Waste According to
Institutional and Local Regulations

Filter-Sterilize Aqueous Solution
(0.22 µm filter)

Store at -20°C
(Up to 1 month)

Store at -80°C
(Up to 6 months)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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